Cas no 56637-94-6 (Propanenitrile,3-(dodecyloxy)-)
Propanenitrile,3-(dodecyloxy)- is a nitrile-functionalized organic compound characterized by a dodecyloxy (C12) alkoxy chain attached to the propionitrile backbone. This structure imparts amphiphilic properties, making it useful as an intermediate in organic synthesis, particularly for surfactants or specialty polymers. The long alkyl chain enhances solubility in nonpolar solvents, while the nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. Its balanced hydrophobic-hydrophilic nature may also lend itself to applications in micelle formation or phase-transfer catalysis. The compound’s stability and tailored reactivity make it a versatile building block for advanced material design.
56637-94-6 structure
Product Name:Propanenitrile,3-(dodecyloxy)-
CAS No:56637-94-6
MF:C15H29NO
MW:239.396864652634
CID:376601
PubChem ID:92474
Update Time:2025-06-07
Propanenitrile,3-(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(dodecyloxy)-
- 3-(dodecyloxy)propiononitrile
- 3-Cyclopropylmethyl-1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
- 3-(Dodecyloxy)propionitrile
- 3-Dodecyloxypropanenitrile
- 3-dodecoxypropanenitrile
- EINECS 260-303-0
- DTXSID5069120
- W-111122
- Z1013798320
- 2-cyanoethyl dodecyl ether
- Propanenitrile, 3-(dodecyloxy)-
- 56637-94-6
- NS00033557
- EN300-65311
- 3-(dodecyloxy)propanenitrile
- AKOS024332558
- 3-(DODECYLOXY)-PROPIONITRILE
- SCHEMBL6610765
-
- Inchi: 1S/C15H29NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-12,14-15H2,1H3
- InChI Key: ARSMZQPQPVWIFJ-UHFFFAOYSA-N
- SMILES: O(CCC#N)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 239.22507
- Monoisotopic Mass: 239.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Propanenitrile,3-(dodecyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65311-0.05g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-65311-0.1g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-65311-0.25g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-65311-0.5g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-65311-1.0g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-65311-2.5g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-65311-5.0g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 5.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-65311-10.0g |
3-(dodecyloxy)propanenitrile |
56637-94-6 | 95.0% | 10.0g |
$1101.0 | 2025-03-21 | |
| Aaron | AR00EWBR-50mg |
3-(dodecyloxy)propiononitrile |
56637-94-6 | 95% | 50mg |
$83.00 | 2025-01-24 | |
| Aaron | AR00EWBR-100mg |
3-(dodecyloxy)propiononitrile |
56637-94-6 | 95% | 100mg |
$116.00 | 2025-01-24 |
Propanenitrile,3-(dodecyloxy)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
56637-94-6 (Propanenitrile,3-(dodecyloxy)-) Related Products
- 6959-71-3(3-Butoxypropionitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent